Cas no 959568-04-8 (N-(4-chlorophenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(4-chlorophenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 959568-04-8
• MF: C₁₆H₁₆ClN₃O₂S
• MW: 349.835141181946
• CID: 5960944
• Update Time: 2025-06-14

N-(4-chlorophenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide
• Acetamide, N-[(4-chlorophenyl)methyl]-2-[(3,5,6,7-tetrahydro-2-oxo-2H-cyclopentapyrimidin-4-yl)thio]-

• Inchi： 1S/C16H16ClN3O2S/c17-11-6-4-10(5-7-11)8-18-14(21)9-23-15-12-2-1-3-13(12)19-16(22)20-15/h4-7H,1-3,8-9H2,(H,18,21)(H,19,20,22)
• InChI Key： QHRMZLRGVMJHDF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)CSC1NC(=O)N=C2CCCC2=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(4-chlorophenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(4-chlorophenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide (CAS No. 959568-04-8)

The compound N-(4-chlorophenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide, identified by its CAS No. 959568-04-8, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a cyclopentadpyrimidin core with a sulfanylacetamide moiety, making it a subject of interest for drug discovery and molecular studies. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like N-(4-chlorophenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide has surged due to their versatility in medicinal chemistry. This compound's chlorophenyl and pyrimidin groups are frequently explored in the context of kinase inhibition, a hot topic in oncology research. With the rise of AI-driven drug design, computational studies have highlighted its potential as a scaffold for developing inhibitors against protein targets involved in inflammatory and proliferative diseases.

The synthesis of CAS No. 959568-04-8 involves multi-step organic reactions, including thioether formation and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further biological evaluation. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to produce N-(4-chlorophenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide with minimal environmental impact.

From a commercial perspective, 959568-04-8 is gaining traction in the fine chemicals market, particularly among suppliers catering to academic and industrial R&D sectors. Its relevance to drug discovery and biochemical assays has prompted discussions about scalability and cost-effective production methods. Additionally, the compound's stability under various storage conditions makes it a practical choice for long-term research projects.

As the scientific community continues to explore the therapeutic potential of cyclopentadpyrimidin derivatives, N-(4-chlorophenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide stands out as a promising candidate. Its mechanism of action, solubility profiles, and bioavailability are key areas of ongoing investigation, addressing common queries from researchers about its applicability in in vitro and in vivo models. Future studies may focus on optimizing its pharmacokinetic properties to enhance its utility in preclinical development.

In summary, CAS No. 959568-04-8 represents a compelling example of how advanced organic synthesis can yield molecules with diverse biomedical applications. Its combination of structural features and functional groups positions it at the intersection of cutting-edge research and industrial innovation, making it a compound worth watching in the evolving landscape of chemical biology.